Cas no 726-44-3 (1,3-diphenoxypropane)

1,3-diphenoxypropane structure

Product Name:1,3-diphenoxypropane

CAS No:726-44-3

Molecular Formula:C₁₅H₁₆O₂

Molecular Weight:228.28634

CID:862571

PubChem ID:136562

1,3-diphenoxypropane Properties

Names and Identifiers

- 1,3-diphenoxypropane
- Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis-
- 3-phenoxypropoxybenzene
- NSC 6801
- NSC6801
- HZIVULLSUOJNPX-UHFFFAOYSA-N
- 726-44-3
- (3-phenoxypropoxy)benzene
- DTXSID20222924
- CS-0358036
- SCHEMBL1025
- NSC-6801
- AKOS000359835
- Benzene, 1,1'-(1,3-propanediylbis(oxy))bis-
- Cambridge id 5359462
- +Expand
- MDL： MFCD00091115
- InChIKey： HZIVULLSUOJNPX-UHFFFAOYSA-N
- Inchi： InChI=1S/C15H16O2/c1-3-8-14(9-4-1)16-12-7-13-17-15-10-5-2-6-11-15/h1-6,8-11H,7,12-13H2
- SMILES： C1=CC=C(C=C1)OCCCOC2=CC=CC=C2

Computed Properties

Exact Mass: 228.11508
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 6
Monoisotopic Mass: 228.115029749g/mol
Heavy Atom Count: 17
Complexity: 161
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.2
Topological Polar Surface Area: 18.5Å²

Experimental Properties

LogP: 3.53450
PSA: 18.46
Refractive Index: 1.5542 (estimate)
Boiling Point: 339°C (estimate)
Melting Point: 62°C
Density: 1.0657 (rough estimate)

1,3-diphenoxypropane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Alichem	A019146041-5g	1,3-Diphenoxypropane	726-44-3	95%	5g	$918.00	2023-09-01
Crysdot LLC	CD12039288-1g	1,3-Diphenoxypropane	726-44-3	95+%	1g	$300
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1428706-1g	1,3-Diphenoxypropane	726-44-3	95+%	1g	￥2748.00

1,3-diphenoxypropane Related Literature

1. Index of subjects, 1949

J. Chem. Soc. 1949 3457
2. The conformations of 3,4-dihydro-2H-1,5-benzodioxepin, and its derivatives as determined from their ultraviolet absorption spectra

A. W. Archer,P. A. Claret,D. F. Hayman J. Chem. Soc. B 1971 1231
3. 138. The search for chemotherapeutic amidines. Part X. Substituted 4 : 4′-diamidino-αω-diphenoxyalkanes and -diphenyl ethers

S. S. Berg,G. Newbery J. Chem. Soc. 1949 642
4. 393. Preparation of some chromans from 1,3-diaryloxypropanes

L. W. Deady,R. D. Topsom,J. Vaughan J. Chem. Soc. 1963 2094
5. 257. The photochemical instability of cis- and trans-4 : 4′-diamidinostilbene

Alan J. Henry J. Chem. Soc. 1946 1156
6. The chemistry of pentavalent organobismuth reagents. Part 8. Phenylation and oxidation of alcohols by tetraphenylbismuth esters

Derek H. R. Barton,Jean-Pierre Finet,William B. Motherwell,Clotilde Pichon J. Chem. Soc. Perkin Trans. 1 1987 251
7. 1059. Preparation of some chromans from 1,3-diaryloxypropanes. Part II

L. W. Deady,R. D. Topsom,J. Vaughan J. Chem. Soc. 1965 5718
8. Studies of a bola-type bis(dithiafulvene) molecular system: synthesis, crystal structure, and electrochemical properties

Azedeh Afzali,Zahra A. Tabasi,Baiyu H. Zhang,Yuming Zhao New J. Chem. 2022 46 18133
9. An infrared study of rotational isomerism in thiazole-2-carboxylates

Perry T. Kaye,G. Denis Meakins,Charles Willbe,Peter R. Williams J. Chem. Soc. Perkin Trans. 1 1981 2335
10. Aromatic molecular junctions between graphene sheets: a molecular dynamics screening for enhanced thermal conductance

Alessandro Di Pierro,Maria Mar Bernal,Diego Martinez,Bohayra Mortazavi,Guido Saracco,Alberto Fina RSC Adv. 2019 9 15573

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